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For Researchers, Scientists, and Drug Development
Professionals
Abstract
This document provides a comprehensive technical overview of 1,3-dimethyl-1H-pyrazol-4-

amine, a heterocyclic amine of significant interest in medicinal chemistry and materials science.

It serves as a crucial building block for the synthesis of a variety of biologically active

compounds. This guide details its core physical and chemical properties, spectroscopic data,

established experimental protocols, and known applications, particularly in the development of

pharmaceuticals and agrochemicals. All quantitative data is presented in structured tables for

clarity, and key processes are visualized using logical diagrams.

Core Properties and Identifiers
1,3-dimethyl-1H-pyrazol-4-amine, also known as 4-amino-1,3-dimethylpyrazole, is a substituted

pyrazole. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent

nitrogen atoms. This compound is often utilized as a versatile intermediate in organic synthesis.

[1] Its dihydrochloride salt is also common, offering enhanced solubility for various applications.

[1]
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Table 1: Chemical Identifiers and Basic Properties

Property Value Reference

IUPAC Name
1,3-dimethylpyrazol-4-
amine

[2]

Synonyms 4-Amino-1,3-dimethylpyrazole [1][2]

CAS Number 64517-88-0 [3]

Molecular Formula C₅H₉N₃ [2]

Molecular Weight 111.15 g/mol [2]

| Monoisotopic Mass| 111.079647300 Da |[2] |

Table 2: Physical Properties

Property Value Reference / Note

Appearance
Off-white solid (for
dihydrochloride salt)

[1]

Solubility
The dihydrochloride salt form

enhances solubility.
[1]

pKa

Data not available in cited

literature. Pyrazoles are

generally weak bases.

Melting Point
Data not available in cited

literature.

| Boiling Point | Data not available in cited literature. | |

Chemical Properties and Reactivity
1,3-dimethyl-1H-pyrazol-4-amine exhibits reactivity characteristic of an aromatic amine. The

amine group can act as a nucleophile, participating in a wide range of chemical
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transformations. It is a stable compound, and its enhanced solubility in the form of its

dihydrochloride salt makes it easy to handle in laboratory settings for chemical synthesis.[1]

Its primary utility lies in its role as a molecular scaffold. Researchers use this compound as a

starting material to synthesize more complex pyrazole derivatives, which have shown a wide

spectrum of biological activities, including anti-inflammatory and analgesic properties.[1][4] The

pyrazole core is a well-established pharmacophore found in numerous approved drugs.[5]

Applications in Research and Development
This compound is a key intermediate with diverse applications:

Pharmaceutical Development: It is a foundational component for synthesizing pyrazole

derivatives with potential therapeutic benefits.[1] Research has focused on its use in

developing medications for neurological disorders, as its derivatives may possess the ability

to cross the blood-brain barrier.[1] The broader class of pyrazole derivatives has been

investigated for anti-inflammatory, analgesic, antifungal, and antitumor activities.[4][6]

Agricultural Chemistry: It serves as an intermediate in the creation of advanced

agrochemicals, contributing to the efficacy of crop protection products against various pests

and diseases.[1]

Materials Science: The compound is also employed in the synthesis of novel advanced

materials.[1]
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Key Application Areas
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Materials Science
(e.g., Advanced Polymers)
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Caption: Logical flow of 1,3-dimethyl-1H-pyrazol-4-amine from intermediate to final

applications.

Experimental Protocols
While a specific, detailed synthesis for 1,3-dimethyl-1H-pyrazol-4-amine is not readily available

in the searched literature, a general methodology can be inferred from standard pyrazole

synthesis routes and protocols for related compounds.

General Synthesis Approach
The synthesis of substituted pyrazoles often involves the condensation reaction between a

hydrazine derivative and a 1,3-dicarbonyl compound or its equivalent. For 1,3-dimethyl-1H-

pyrazol-4-amine, a plausible route involves the reaction of methylhydrazine with a

functionalized β-ketonitrile, followed by reduction of a nitro group or conversion from another

functional group at the 4-position.

A general workflow for the synthesis and purification is outlined below.
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Synthesis Stage

Purification & Analysis

1. Select Precursors
(e.g., β-ketonitrile derivative

+ methylhydrazine)

2. Cyclocondensation Reaction
(Solvent, Heat)

3. Reaction Workup
(Extraction, Washing)

Crude Product

4. Purification
(Column Chromatography or

Recrystallization)

5. Characterization
(NMR, MS, IR, HPLC)

Pure 1,3-dimethyl-1H-
pyrazol-4-amine

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis and purification of pyrazole

derivatives.
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Purification Protocol
Based on methodologies for similar compounds, the crude product obtained after synthesis can

be purified as follows:

Column Chromatography: The crude material is dissolved in a minimal amount of a suitable

solvent (e.g., dichloromethane) and loaded onto a silica gel column. Elution is typically

performed with a solvent gradient, such as hexane-ethyl acetate, to separate the desired

product from impurities.[7]

Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can

be an effective purification method.

Analytical Methods
The characterization and confirmation of the structure and purity of 1,3-dimethyl-1H-pyrazol-4-

amine would involve standard analytical techniques:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to elucidate

the chemical structure, confirming the positions of the methyl groups and the amine

substituent on the pyrazole ring.[6][8]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the compound, confirming its elemental composition.[8]

Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups, such as

N-H stretches from the amine and C=N stretches from the pyrazole ring.[6]

High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the

final compound, often used for quality control.[1]

Safety and Handling
Specific safety and handling data for 1,3-dimethyl-1H-pyrazol-4-amine is limited. As with any

chemical reagent, it should be handled in a well-ventilated fume hood. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

For the dihydrochloride salt, storage at 0-8°C is recommended.[1]
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Conclusion
1,3-dimethyl-1H-pyrazol-4-amine is a valuable heterocyclic intermediate with significant

potential in the fields of drug discovery, agrochemical synthesis, and materials science. Its

straightforward chemical nature and the established biological importance of the pyrazole

scaffold make it a compound of high interest for further research and development. This guide

provides a foundational understanding of its properties and applications for scientists and

researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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